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Compound of Interest

Compound Name: 3-Phenoxyphenylacetonitrile

Cat. No.: B179426 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of 3-
Phenoxyphenylacetonitrile, ensuring the safety of laboratory personnel and compliance with

environmental regulations. Researchers, scientists, and drug development professionals

should adhere to these procedural guidelines to mitigate risks associated with this hazardous

material.

Immediate Safety and Handling Precautions

Before handling 3-Phenoxyphenylacetonitrile, it is crucial to have a documented plan for its

use, storage, and disposal. All personnel must be thoroughly trained on its specific hazards.

This compound is classified as toxic if swallowed, fatal in contact with skin, and causes severe

skin burns and eye damage.[1] Inhalation may also be toxic.[1]

Always handle this chemical in a well-ventilated area or a chemical fume hood.[2] Personal

Protective Equipment (PPE) is mandatory and includes:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Body Protection: A flame-retardant lab coat and closed-toe shoes.
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Waste Disposal Procedures
The primary method for rendering 3-Phenoxyphenylacetonitrile waste less hazardous is

through alkaline chlorination, which oxidizes the toxic cyanide group to the less toxic cyanate.

[1][3][4] This procedure must be performed in a chemical fume hood.

Experimental Protocol: Alkaline Chlorination of 3-
Phenoxyphenylacetonitrile Waste
Objective: To neutralize the reactive and toxic cyanide group of 3-Phenoxyphenylacetonitrile
prior to disposal.

Materials:

Waste 3-Phenoxyphenylacetonitrile (liquid or solid).

Sodium hydroxide (NaOH) solution (to adjust pH).

Sodium hypochlorite (NaOCl) solution (commercial bleach, ~5-6%).

Stir plate and stir bar.

Appropriate glass reaction vessel.

pH paper or pH meter.

Potassium iodide-starch paper (for testing excess oxidant).

Procedure:

Preparation: In a designated chemical fume hood, place the reaction vessel containing the 3-
Phenoxyphenylacetonitrile waste on a stir plate.

Alkalinization: While stirring, slowly add a sodium hydroxide solution to the waste to adjust

the pH to >10. This is a critical step to prevent the formation of highly toxic hydrogen cyanide

(HCN) gas.[1][3]
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Oxidation: Slowly add an excess of sodium hypochlorite (bleach) solution to the alkaline

waste mixture with continuous stirring. A general guideline is to add approximately 1.5 times

the theoretical amount of bleach needed.

Reaction: Continue stirring the mixture for several hours (e.g., overnight) to ensure the

complete oxidation of the cyanide.

Verification: Test for the presence of excess oxidant using potassium iodide-starch paper.

The paper should turn blue/black, indicating that the bleach is in excess and the reaction is

complete. Optionally, commercially available cyanide test strips can be used to confirm the

absence of cyanide.[1]

Final Disposal: Once the absence of cyanide is confirmed, the treated, non-toxic waste

should be transferred to a properly labeled hazardous waste container for disposal according

to your institution's Environmental Health and Safety (EHS) guidelines.[1][2]

Disposal of Contaminated Solids and Debris
Solid materials such as gloves, paper towels, and absorbent pads contaminated with 3-
Phenoxyphenylacetonitrile should be collected in a separate, clearly labeled hazardous

waste container.[5] Do not mix these with other waste streams.

Decontamination of Empty Containers
Empty containers that held 3-Phenoxyphenylacetonitrile must be decontaminated before

disposal. The recommended method is a triple rinse procedure.[6][7][8]

Procedure:

First Rinse: Rinse the container with a suitable solvent (e.g., water, if the material is water-

soluble, or an appropriate organic solvent like acetone).[6] This first rinseate is considered

hazardous waste and must be collected and disposed of accordingly.[8] For highly toxic

chemicals, the first three rinses must be collected as hazardous waste.[8]

Subsequent Rinses: Repeat the rinsing process at least two more times.[7]

Final Disposal: After triple rinsing, the container can be disposed of as regular trash or

recycled, depending on institutional policies. The label on the container should be defaced,
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and it should be marked as "EMPTY" or "TRIPLE RINSED".[6][7]

Quantitative Data Summary
Parameter Value/Information Source

UN Number 3276 [9][10]

Proper Shipping Name Nitriles, liquid, toxic, n.o.s. [9][10]

Hazard Class 6.1 (Toxic) [10]

Flash Point >110°C (>230°F) [11]

pH for Alkaline Chlorination >10 [1][3][4]
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Caption: Logical workflow for the safe disposal of 3-Phenoxyphenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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